Based on host-guest complexation and a utilizing a functionalized Merrifield resin, a practical method was developed to separate methionine and arginine mixtures. To obtain the resin, a new derivative of calix[4]arene was immobilized on Merrifield resin. The resin was recyclable and it was used for several times for rapid and convenient separation of amino acids from the mixtures mentioned above

In-situ hydrogen production and CO2 conversion to fuels have attracted significant attention as rational solutions to alleviate energy crises and climate issues. However, the implementation of such technology in large-scale industrial applications is still hampered by its inefficiency, considering the large energy barrier. Therefore, the fabrication of extremely efficient catalysts has become the main challenge in this field. Carbon nanotubes (CNTs) have recently been recognized as an encouraging electrocatalyst for such a process. CNTs-based electrocatalysts revealed remarkable catalytic activity in water-splitting reactions, proving that these materials are promising candidates for electrochemical processes. Carbon nanotubes with electron acceptor attributes facilitate charge separation, resulting in improved catalytic activity. This is primarily due to its exceptional physicochemical properties, i.e., enormous surface area, superior electrical conductivity, good thermal properties, and high melting point. This review highlights recent advances in the application of CNTs and CNTs-based catalysts in hydrogen production and CO2 conversion, focusing on detailed discussions on their preparation, modification, characterization, and catalytic performances. In addition, several possible challenges for further improvement of the CNTs catalytic system are also highlighted.

This study was undertaken to design a stable easy-recoverable nanoadsorbent (Fe3O4@CM-β-CDP@Tet-Cu(II)) hybrid with rich catalytic sites via wet-chemical method for the catalytic reduction of toxic dyes in wastewater. β-cyclodextrin (β-CD) with a hydrophilic character outside and hydrophobic inside cavity play an important role in catalytic reduction process by interacting with organic molecules and also prepared more sites for further surface modifications. Several characterization techniques including FT-IR, TGA analysis, FE-SEM/EDX, TEM, X-Ray diffraction patterns (XRD) measurements were employed to investigate the structural properties of the synthesized material. The catalytic ability of the obtained material was examined in the presence of different dyes including p-nitrophenol, Eosin Y, Rhodamine B, Congo red, and Methyl orange by UV–Vis spectroscopy as a simple and available method. Moreover, the parameters which effect on reduction process, such as dye and reducing agent (NaBH4) concentrations, mass of adsorbent and time were optimized at room temperature. The obtained data demonstrate the considerable catalytic ability of Fe3O4@CM-β-CDP@Tet-Cu (II) besides a remarkable reduction rate and high yield over a short reaction time, in particular for Methyl orange dye. Recycling experiments revealed that Fe3O4@CM-β-CDP@Tet-Cu (II) has an excellent stability wherein the catalyst was recycled five times with a slight decrease in the reduction ability without any remarkable change in morphological properties which confirm by FE-SEM analysis. The high catalytic activity, the magnetic recoverability, along with the excellent stability of Fe3O4@CM-β-CDP@Tet-Cu (II) make it a potential candidate for the reduction of multiple dyes in real wastewater samples.

This study focused on the synthesis and spectral investigation of divalent transition metal complexes of novel ligand 4-((3-fluoro-2-methylbenzylidene)amino)-5-methyl-4H-1,2,4-triazole-3-thiol (FMMT). Extensive physical, spectroscopic and theoretical investigations are performed on the ligand and its complexes, and the results are compatible with their expected compositions. Based on IR and NMR spectral data, metal complexes with coordination number of 6 and 4 were proposed, with FMMT functioning as a bidentate ligand. The metal complexes display an octahedral geometry around bivalent cobalt, nickel and zinc centers, and for copper and palladium tetrahedral environment was suggested and also optimized by Avogadro program. The polarity of the solvent used promoted the complex solvatochromism. Furthermore, optical bandgap was calculated with the help of Tauc's plot. Thermogravimetric study was employed to estimate the thermal stability and coordinated H2O in the complexes. CV endorsed a reversible one electron transfer Cu(II)/Cu(I) redox reaction. In vitro antibacterial and antifungal studies of compounds exhibited modest to substantial activity against different microbial strains. The bio-efficacy data proved that the complexation of ligand with metal centers leads to enhanced bio–activity which could be elucidated by chelation and Overton’s theory.

Two potential genotoxic impurities were identified (PGTIs)-viz. 4-amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one (PGTI-1), and 1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2,4(1H,3H)-one (PGTI-II) in the Molnupiravir (MOPR) synthetic routes. COVID-19 disease was treated with MOPR when mild to moderate symptoms occurred. Two (Q)-SAR methods were used to assess the genotoxicity, and projected results were positive and categorized into Class-3 for both PGTIs. A simple, accurate and highly sensitive ultra-performance liquid chromatography-mass spectrometry (UPLC-MS/MS) method was optimized for the simultaneous quantification of the assay, and these impurities in MOPR drug substance and formulation dosage form. The multiple reaction monitoring (MRM) technique was utilized for the quantification. Prior to the validation study, the UPLC-MS method conditions were optimised using fractional factorial design (FrFD). The optimized Critical Method Parameters (CMPs) include the percentage of Acetonitrile in MP B, Concentration of Formic acid in MP A, Cone Voltage, Capillary Voltage, Collision gas flow and Desolvation temperature were determined from the numerical optimization to be 12.50 %, 0.13 %, 13.6 V, 2.6 kV, 850 L/hr and 375 °C, respectively. The optimized chromatographic separation achieved on Waters Acquity HSS T3 C18 column (100 mm × 2.1 mm, 1.8 µm) in a gradient elution mode with 0.13% formic acid in water and acetonitrile as mobile phases, column temperature kept at 35 °C and flow rate at 0.5 mL/min. The method was successfully validated as per ICH guidelines, and demonstrated excellent linearity over the concentration range of 0.5–10 ppm for both PGTIs. The Pearson correlation coefficient of each impurity and MOPR was found to be higher than 0.999, and the recoveries were in between the range of 94.62 to 104.05% for both PGTIs and 99.10 to 100.25% for MOPR. It is also feasible to utilise this rapid method to quantify MOPR accurately in biological samples.

Chemical synthesis has become an increasing popular approach for the production of proteins because of its flexibility and convenience in changing protein sequence and/or structure. However, at present, the efficiency of protein chemical synthesis is still low due to many methodological shortcomings. Here, we used a carbohydrate binding module (CBM) as a model molecule to explore the optimization of the oxidative folding of chemically synthesized proteins. By systematically comparing the reaction results, we were able to reveal the correlation between the overall folding rate and different reaction parameters, explain the possible reason for the observed correlation and identify the optimal conditions that maximize the synthetic efficiency. Overall, the findings from this study provided new insights into protein folding mechanisms and established new guiding principles for improving the efficiency of chemical protein synthesis.

The production of nanomaterials from new sources is an important topic because the diversity of the raw materials provides a variety of properties for these materials, therefore, this study involved the synthesis and characterization of a zinc complex obtained by reacting 2,6-dimethoxybenzoic acid (DMB) with zinc chloride in the presence of triethylamine as a bulk base. The structure and coordination mode of the resulting zinc complex were determined through various techniques, including FTIR, 1H NMR, elemental analysis, and molar conductivity. The findings confirmed that the 2,6-dimethoxybenzoic acid ligand acts as a bidentate ligand, coordinating through both oxygen atoms of the carboxylic group, resulting in a complex of the type [Zn(DMB)Cl]2. This complex was then used as a precursor for the synthesis of a ZnO-MWCNTs nanocomposite using ultrasound waves. The synthesized nanocomposite was characterized using SEM and XRD techniques. The results revealed the formation of small spherical clusters around the carbon nanotubes, with an average size of the spherical nanostructures measuring 11.875 nm. Moreover, the incorporation of zinc oxide nanoparticles had a positive impact on increasing the diameter of the carbon nanotubes from 3.005 nm to 21.218 nm.

In this study, bacterial strains from the Bacillus genus were isolated from residual effluents from treatment unit of a Petroleum Factory to produce a biosurfactant, aiming the bioremediation of oil-contaminated soils. Five strains were selected to perform fermentation tests. Results showed that the strain LUB P1 presented a lipopeptide with excellent properties, which reduced the surface tension to rates below 30 mN/m. The bacteria were genetically identified as a species belonging to the Bacillus subtilis. Characterization of the biosurfactant confirmed that the main component is surfactin, with a critical micellar concentration (CMC) value of 15 mg.L−1 and high stability to temperature, salinity, and pH variations. In addition, showed low toxicity compared to synthetic surfactants. Bioremediation tests indicated motor oil removal efficiency of over 80% on the temperature of 60 °C in its CMC, presenting excellent properties for the application in bioremediation.

Selexipag belongs to a class of medicines known as IP prostacyclin receptor agonists used to treat pulmonary arterial hypertension. A simple and sensitive LC-MS/MS method has been developed for the identification of process related impurities in Selexipag API. The method was developed using a Zorbax C18 15 × 0.46 cm, 5μ column with a gradient program at 35 0C and flow rate of 1.0 mL/min. Detection was carried out by MS/MS with an ESI detector. Stress conditions were established by exposing the drug to acidic, alkaline, oxidative, thermal and photolytic stress condition. Identified and unidentified impurity was found when the fractions of acid and alkaline degradation product was analyzed by LC-MS/MS. The suggested methodology can be used to test the quality of Selexipag and identify the process-related impurities in pharmaceutical products.

Magnetoelectric (ME) composites (x) Ni0.6Mg0.4Fe2O4) + (1-x) (BaZr0.2Ti0.8O3) were synthesized by using solid state reaction technique, followed by uniaxial pressing and sintering process at 1150 °C. Effects of ferrite/ferroelectric composition on structural, electric and magnetic properties were studied. XRD analysis revealed the synthesized composites containing ferrite and ferroelectric phases without any impurity phase. The variation of DC electrical resistivity with respect to temperature revealed the semiconducting behaviour. Dielectric properties were confirmed the conduction mechanism of the composites. By changing ferrite content in composites, the magnetic anisotropy of ferrite phase has been tuned up and studied its role on ME response of the composites. It is observed that the magnetic parameters such as saturation magnetization, magnetic moment and coercivity are found to be decreases with increasing ferrite concentration in composites. Also, it is observed that the sample x = 0.1 has the largest value of saturation magnetization (14.035emu/gm), while sample x = 0.3 shows the lowest value (7.204emu/gm). We interpreted the results in the framework of dynamic piezomagnetic coefficient and also cation distribution in the spinel structure of ferrite phase.